Cas no 1522595-83-0 ([3-(2-fluorophenyl)-1H-pyrazol-4-yl]methanamine)

• Product Name: [3-(2-fluorophenyl)-1H-pyrazol-4-yl]methanamine
• CAS No: 1522595-83-0
• MF: C₁₀H₁₀FN₃
• MW: 191.204905033112
• CID: 5161158
• Update Time: 2023-03-02

[3-(2-fluorophenyl)-1H-pyrazol-4-yl]methanamine Chemical and Physical Properties

Names and Identifiers

• [3-(2-fluorophenyl)-1H-pyrazol-4-yl]methanamine
• 1H-Pyrazole-4-methanamine, 3-(2-fluorophenyl)-

• Inchi： 1S/C10H10FN3/c11-9-4-2-1-3-8(9)10-7(5-12)6-13-14-10/h1-4,6H,5,12H2,(H,13,14)
• InChI Key： OLLFRWBSAHOSCU-UHFFFAOYSA-N
• SMILES： N1C=C(CN)C(C2=CC=CC=C2F)=N1

Computed Properties

• Exact Mass: 191.086
• Monoisotopic Mass: 191.086
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.7A^2